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Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

Get Quote

Chemical Identity & Key Properties

The table below summarizes the fundamental identifying information and physicochemical properties for

1H-Indole-3-thiol [1].

Property Value / Description

CAS Number 480-94-4 [1]

Molecular Formula C8H7NS [1]

Molecular Weight 149.21 g·mol-1 [1]

Synonym 3-Mercaptoindole [1]

Appearance Crystalline solid [1]

Melting Point 97-100 °C [1]
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Adhering to the following storage conditions is critical for maintaining the stability of this compound.

Parameter Specification

Recommended
Storage

-20°C Freezer [1] [2]

Physical Form Crystalline solid [1]

Hazard Codes Xi (Irritant) [1]

Safety Statements S 26 (In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice) [1]

Stability Considerations & Best Practices

Based on the gathered information, here are some guidelines for handling 1H-Indole-3-thiol:

Temperature Sensitivity: The explicit instruction to store the compound in a -20°C freezer strongly

suggests that it is sensitive to degradation at higher temperatures, likely due to oxidation or
polymerization [1] [2].

Handling under Inert Atmosphere: For synthetic procedures, it is highly advisable to handle the
compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the thiol group.

General Handling: As with all laboratory chemicals, you should use appropriate personal protective
equipment (PPE), including gloves and safety glasses. The hazard code "Xi" (Irritant) indicates it can

cause skin or eye irritation [1].

Application in Organic Synthesis

The search results indicate that 1H-Indole-3-thiol is a useful building block in organic synthesis [1]. One

referenced synthetic route involves the iodine-mediated reaction of indole with thiourea, followed by basic

hydrolysis, achieving a high yield of 89.0% [1].

The diagram below outlines the general workflow for handling this compound in a laboratory setting, based

on the information provided.
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Start: Retrieve 1H-Indole-3-thiol

Inspect container and integrity

Equilibrate to room temperature
in a desiccator

Weigh material quickly
under inert atmosphere (N₂/Ar)

Immediately return to
-20°C freezer storage

Proceed with synthesis

For use

Click to download full resolution via product page

Frequently Asked Questions

Q1: Why is 1H-Indole-3-thiol stored at -20°C? Storing it at -20°C is essential to slow down its

decomposition. The thiol group is prone to oxidation, which can lead to the formation of disulfide bridges,

and the indole ring system may also be susceptible to degradation over time at higher temperatures.

Q2: What is the first thing I should do before using this compound in a reaction? Always bring the

container from the -20°C freezer to room temperature in a desiccator to prevent moisture condensation,
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which could introduce water and promote side reactions. For maximum stability, perform all weighing and

handling under an inert atmosphere.

Q3: I found a price for this compound that seems very high. Is this normal? Yes, the pricing data from

suppliers indicates that 1H-Indole-3-thiol is an expensive specialty chemical. For example, prices can range

from approximately $58 for 250 mg to over $1,200 for 5 g, depending on the supplier and purity [1]. This

high cost further underscores the importance of proper storage and handling to avoid waste.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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